Cas no 14575-29-2 (3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-
• CAS No: 14575-29-2
• MF: C₁₀H₇Cl₃N₂O
• MW: 277.534379243851
• CID: 1315909
• PubChem ID: 12495082
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-
• 3-methyl-2-(2,4,5-trichlorophenyl)-1H-pyrazol-5-one
• 5-Methyl-1-(2,4,5-trichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
• 5-Methyl-1-(2,4,5-trichlorophenyl)-1H-pyrazol-3(2H)-one
• 14575-29-2
• DTXSID70500345

• Inchi： 1S/C10H7Cl3N2O/c1-5-2-10(16)14-15(5)9-4-7(12)6(11)3-8(9)13/h2-4H,1H3,(H,14,16)
• InChI Key： BHBLWPKVIWLRMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N1C(C)=CC(N1)=O)Cl)Cl

Computed Properties

• Exact Mass: 275.96261
• Monoisotopic Mass: 275.962396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34